N-(2-fluorophenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C14H12FNOS/c15-12-8-4-5-9-13(12)16-14(17)10-18-11-6-2-1-3-7-11/h1-9H,10H2,(H,16,17)
• InChI Key: GGSNUOCLYCAAKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC=CC=C2F
• Molecular Formula: C14H12FNOS
• Molecular Weight: 261.32 g/mol

Description

N-(2-fluorophenyl)-2-(phenylthio)acetamide, also known as FPTA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FPTA is a member of the thioamide family of compounds and is synthesized through a multi-step process.

Mechanism of Action

N-(2-fluorophenyl)-2-(phenylthio)acetamide's mechanism of action is not fully understood, but it is believed to act through the inhibition of the thioredoxin system. The thioredoxin system is a cellular pathway that regulates redox signaling and protects against oxidative stress. N-(2-fluorophenyl)-2-(phenylthio)acetamide is thought to inhibit the activity of thioredoxin reductase, an enzyme that is critical for the function of the thioredoxin system.
Biochemical and Physiological Effects
N-(2-fluorophenyl)-2-(phenylthio)acetamide has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-(2-fluorophenyl)-2-(phenylthio)acetamide induces apoptosis through the activation of caspases and the downregulation of anti-apoptotic proteins. N-(2-fluorophenyl)-2-(phenylthio)acetamide has also been shown to induce cell cycle arrest and inhibit cell proliferation. In neuronal cells, N-(2-fluorophenyl)-2-(phenylthio)acetamide has been shown to protect against oxidative stress-induced damage and to enhance cell survival.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-2-(phenylthio)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. N-(2-fluorophenyl)-2-(phenylthio)acetamide has also been shown to have low toxicity in vitro, making it a safe compound to use in cell-based assays. However, N-(2-fluorophenyl)-2-(phenylthio)acetamide has some limitations for lab experiments. It is a hydrophobic compound that can be difficult to dissolve in aqueous solutions, which can limit its use in certain experiments. N-(2-fluorophenyl)-2-(phenylthio)acetamide also has limited solubility in organic solvents, which can limit its use in certain synthetic reactions.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-2-(phenylthio)acetamide. One area of research is to further elucidate its mechanism of action and its effects on the thioredoxin system. Another area of research is to investigate its potential therapeutic applications in other diseases, such as cardiovascular disease and inflammatory disorders. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for N-(2-fluorophenyl)-2-(phenylthio)acetamide.
Conclusion
In conclusion, N-(2-fluorophenyl)-2-(phenylthio)acetamide is a chemical compound that has potential therapeutic applications in cancer and neurological disorders. N-(2-fluorophenyl)-2-(phenylthio)acetamide is synthesized through a multi-step process and acts through the inhibition of the thioredoxin system. N-(2-fluorophenyl)-2-(phenylthio)acetamide has several advantages for lab experiments, but also has some limitations. Future research on N-(2-fluorophenyl)-2-(phenylthio)acetamide could lead to the development of new treatments for a variety of diseases.

Scientific Research Applications

N-(2-fluorophenyl)-2-(phenylthio)acetamide has been studied for its potential therapeutic applications in various diseases, including cancer and neurological disorders. Studies have shown that N-(2-fluorophenyl)-2-(phenylthio)acetamide has anti-cancer properties and can induce apoptosis in cancer cells. N-(2-fluorophenyl)-2-(phenylthio)acetamide has also been shown to have neuroprotective effects and can protect against oxidative stress-induced damage to neurons.